Cas no 32547-86-7 (Benzene, 1-(methylthio)-4-(2-propynyloxy)-)

• Product Name: Benzene, 1-(methylthio)-4-(2-propynyloxy)-
• CAS No: 32547-86-7
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 1451864
• PubChem ID: 14578962
• Update Time: 2025-04-20

Benzene, 1-(methylthio)-4-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(methylthio)-4-(2-propynyloxy)-
• 1-methylsulfanyl-4-prop-2-ynoxybenzene
• SCHEMBL386009
• DTXSID10561879
• 32547-86-7
• 1-(Methylsulfanyl)-4-[(prop-2-yn-1-yl)oxy]benzene

• Inchi： 1S/C10H10OS/c1-3-8-11-9-4-6-10(12-2)7-5-9/h1,4-7H,8H2,2H3
• InChI Key： KAISVRPRDFZUKS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)OCC#C

Computed Properties

• Exact Mass: 178.0453
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers